Cas no 5441-10-1 (2-(4-aminophenyl)guanidine)

2-(4-aminophenyl)guanidine structure
2-(4-aminophenyl)guanidine structure
Product Name:2-(4-aminophenyl)guanidine
CAS No:5441-10-1
MF:C7H10N4
MW:150.1811003685
CID:941121
PubChem ID:409362
Update Time:2025-04-19

2-(4-aminophenyl)guanidine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-aminophenyl)guanidine
    • 2-(1-(4-aminophenyl)ethylidene)malononitrile; (4-Amino-phenyl)-glyoxylsaeure; (4-Amino-phenyl)-ethyliden-malonsaeure-dinitril; (4-amino-phenyl)-glyoxylic acid; AC1NS5CV; (4-amino-phenyl)-guanidine, hydriodide; CHEMBL77280; benzylidenemalononitrile (BMN) deriv. 37; 4-Amino-benzoylameisensaeure; (4-Amino-phenyl)-guanidin, Hydrojodid; KB-166479;
    • EN300-268159
    • DB-213938
    • SCHEMBL1438380
    • 5441-10-1
    • AKOS006318453
    • PD121094
    • 1-(4-aminophenyl)guanidine
    • 4- Guanidinoanilin
    • NSC 20579
    • NSC20579
    • CHEMBL271404
    • N-(4-Aminophenyl)guanidine
    • 18905-24-3
    • Inchi: 1S/C7H10N4/c8-5-1-3-6(4-2-5)11-7(9)10/h1-4H,8H2,(H4,9,10,11)
    • InChI Key: HXKWSIPCTVYMBN-UHFFFAOYSA-N
    • SMILES: N(=C(/N)\N)/C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 150.0907
  • Monoisotopic Mass: 150.090546
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.4
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.34
  • Boiling Point: 389.9°C at 760 mmHg
  • Flash Point: 189.6°C
  • Refractive Index: 1.656
  • PSA: 90.42
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